Cas no 2034468-20-5 (3-(2,6-difluorophenyl)-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea)

• Product Name: 3-(2,6-difluorophenyl)-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea
• CAS No: 2034468-20-5
• MF: C₁₇H₁₅F₂N₅O
• MW: 343.330709695816
• CID: 5338797
• Update Time: 2025-05-20

3-(2,6-difluorophenyl)-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)urea
• 1-(2,6-difluorophenyl)-3-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]urea
• 3-(2,6-difluorophenyl)-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea

• Inchi： 1S/C17H15F2N5O/c1-24-10-12(9-22-24)15-7-11(5-6-20-15)8-21-17(25)23-16-13(18)3-2-4-14(16)19/h2-7,9-10H,8H2,1H3,(H2,21,23,25)
• InChI Key： CSLAXKRNJIHBGK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NCC1C=CN=C(C=1)C1C=NN(C)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 445
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8

Additional information on 3-(2,6-difluorophenyl)-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea

3-(2,6-Difluorophenyl)-1-{[2-(1-Methyl-1H-Pyrazol-4-Yl)Pyridin-4-Yl]Methyl}Urea: A Comprehensive Overview

The compound 3-(2,6-difluorophenyl)-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea (CAS No. 2034468-20-5) is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential utility in drug discovery and materials science. The molecule's structure incorporates a urea functional group, a pyridine ring substituted with a methylpyrazole moiety, and a difluorophenyl group, making it a versatile building block for chemical synthesis.

Recent studies have highlighted the importance of difluorophenyl groups in modulating the pharmacokinetic properties of drugs. The presence of fluorine atoms in the difluorophenyl ring enhances the molecule's lipophilicity, which is crucial for improving bioavailability. This feature makes 3-(2,6-difluorophenyl)-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea an attractive candidate for developing small-molecule therapeutics targeting various diseases.

The pyridin-4-yl ring in the molecule serves as a key structural element, providing rigidity and electronic properties that are essential for molecular interactions. The substitution pattern on the pyridine ring, particularly the presence of a methylpyrazole group, introduces additional functionality. Pyrazole rings are known for their ability to form hydrogen bonds and participate in π–π interactions, which are critical for drug-receptor binding.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(2,6-difluorophenyl)-1-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}urea. Researchers have employed catalytic cross-coupling reactions and microwave-assisted synthesis to streamline the production process. These techniques not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale applications.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics. For instance, derivatives of this compound have been explored as components in light-emitting diodes (LEDs) and organic photovoltaic devices. The ability of the molecule to undergo post-synthetic modifications further expands its potential in material science.

In terms of biological activity, 3-(2,6-difluorophenyl)-1-{[2-(1-methyl-1H-pyrazol-4-Yl)Pyridin-Yl]Methyl}Urea has shown promising results in preclinical studies targeting kinase inhibitors and G-protein coupled receptors (GPCRs). Its ability to modulate these targets suggests its potential as a lead compound for developing novel therapeutics.

Environmental considerations are also crucial when evaluating such compounds. Recent research has focused on assessing the biodegradability and ecotoxicity of 3-(2,6-difluorophenyl)-1-{[2-(1-methyl-)Pyridin-Yl]Methyl}Urea derivatives. These studies aim to ensure that their use does not pose significant risks to ecosystems.

In conclusion, 3-(2,6-difluorophenyl)-1-{[2-(1-methyl-)Pyridin-Yl]Methyl}Urea (CAS No. 2034468-) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science.